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Compound of Interest

Compound Name: Basic red 22
CAS No.: 23354-43-0
Cat. No.: B12769253
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of C.I. Basic Red 22 (CAS No. 12221-52-2), a monoazo dye. Adherence to these
procedures is critical for ensuring personnel safety and minimizing environmental impact in a

laboratory setting.

Hazard Identification and Safety Data

While specific quantitative toxicity data for Basic Red 22 is limited, its classification as an azo
dye warrants careful handling due to potential health risks. It may cause skin irritation and
allergic reactions.[1] General hazard information is summarized below.
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Hazard Classification

Description

GHS Hazard Statement
(General for Azo Dyes)

Acute Toxicity

May be harmful if swallowed or

inhaled.

H302: Harmful if swallowed.
H332: Harmful if inhaled.

Skin Sensitization

May cause an allergic skin

reaction.[1]

H317: May cause an allergic

skin reaction.

Eye Irritation

May cause serious eye

irritation.

H319: Causes serious eye

irritation.

Carcinogenicity

Some azo dyes can be
reduced to form carcinogenic

aromatic amines.

H351: Suspected of causing

cancer (precautionary).

Aquatic Hazard

May be harmful to aquatic life

with long-lasting effects.

H412: Harmful to aquatic life

with long lasting effects.

Note: This data is based on general information for azo dyes and related compounds. Always
refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate

information.

Personal Protective Equipment (PPE)

A comprehensive PPE program is the foundation of safe handling. The following table outlines

the minimum required PPE for handling Basic Red 22.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves are
recommended for incidental
contact.[2] For prolonged
handling, consider thicker,

chemical-resistant gloves.

Protects against skin contact,
irritation, and potential
sensitization. Nitrile offers
good resistance to a range of
chemicals.[3][4]

Eye Protection

Chemical safety goggles with

side shields or a face shield.

Protects eyes from dust
particles and splashes of

solutions containing the dye.

Body Protection

A buttoned-up laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) should be used if
there is a risk of inhaling dust,
especially when handling the
powder outside of a fume
hood.

Minimizes the risk of inhaling

fine particles of the dye.

Operational Plan: From Preparation to Disposal

Following a structured operational plan minimizes the risk of exposure and contamination.

Preparation and Handling

o Designated Area: All work with Basic Red 22, especially the handling of the solid powder,

should be conducted in a designated area, such as a chemical fume hood, to control dust

and vapor.

» Pre-use Inspection: Before starting any work, inspect all PPE for integrity. Ensure that the

fume hood is functioning correctly.

» Weighing: Weigh the solid dye on a tared weigh paper or in a disposable container within the

fume hood to prevent the dispersal of dust.
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Solution Preparation: When preparing solutions, add the solid dye to the solvent slowly to
avoid splashing. Keep containers covered when not in use.

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is crucial.

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Assess the Spill: Determine the nature and extent of the spill. For large spills, or if you are
unsure how to proceed, contact your institution's Environmental Health and Safety (EHS)
office.

Don Appropriate PPE: Before cleaning, don the full PPE as outlined in the table above.
Contain the Spill:
o For Solid Spills: Gently cover the spill with a damp paper towel to avoid generating dust.

o For Liquid Spills: Create a dike around the spill using an inert absorbent material like
vermiculite or sand.[5]

Clean the Spill:
o Solid Spills: Carefully scoop the material into a labeled hazardous waste container.

o Liquid Spills: Absorb the spill with an inert material and place it in a labeled hazardous
waste container.[5]

Decontaminate the Area: Clean the spill area with soap and water, followed by a rinse with
water. All cleaning materials must be disposed of as hazardous waste.[6]

Disposal Plan

All waste containing Basic Red 22 must be treated as hazardous chemical waste.

Waste Segregation and Collection
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Waste Type Collection Procedure

Collect all solid waste, including contaminated

gloves, weigh papers, and absorbent materials,

Solid Waste
in a clearly labeled, sealed, and compatible
hazardous waste container.[7]
Collect all liquid waste, including stock solutions
and rinsates, in a separate, clearly labeled, and
Liquid Waste sealed hazardous waste container. Do not mix

with other chemical waste streams unless

approved by your EHS office.[7]

The first rinse of an empty container must be
collected as hazardous waste.[7] Subsequent
] rinses can typically be disposed of down the
Empty Containers o ]
drain with copious amounts of water, but consult
your institutional guidelines. Deface the label on

the empty container before disposal.

Waste Storage and Disposal Request

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("C.l. Basic Red 22"), and the approximate concentration and quantity.

o Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials.[8]

o Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste. Do not dispose of Basic Red 22 down the drain.[7][8]

Workflow for Handling Basic Red 22

The following diagram illustrates the key steps for safely handling Basic Red 22 in a laboratory
setting.

Caption: Workflow for the safe handling and disposal of C.I. Basic Red 22.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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